Cas no 2172492-29-2 (5-(butan-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 5-(butan-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 2172492-29-2
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 6378802
• PubChem ID: 165608259
• Update Time: 2025-10-29

5-(butan-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• EN300-1267689
• 5-(butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 2172492-29-2

• Inchi： 1S/C14H18N2OS/c1-3-8(2)12-15-13(17)11-9-6-4-5-7-10(9)18-14(11)16-12/h8H,3-7H2,1-2H3,(H,15,16,17)
• InChI Key： QGBNMFDFWKQDEL-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C(C)CC)=N2)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-(butan-2-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

5-(Butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one: A Comprehensive Overview

5-(Butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one is a complex organic compound with the CAS registry number 2172492-29-2. This compound belongs to the class of heterocyclic compounds, specifically featuring a tricyclic system with sulfur and nitrogen atoms incorporated into its structure. The compound's unique architecture makes it a subject of interest in various fields of chemistry, including medicinal chemistry and materials science.

The structural complexity of 5-(Butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one arises from its tricyclic framework, which includes a sulfur atom at position 8 and nitrogen atoms at positions 4 and 6. This arrangement creates a rigid and potentially bioactive structure, which has been explored in recent studies for its potential applications in drug discovery.

Recent research has focused on the synthesis and characterization of this compound, as well as its potential biological activities. For instance, studies have highlighted its ability to act as a ligand in metal complexes, which could have applications in catalysis and drug delivery systems. Additionally, the compound's electronic properties have been investigated for use in organic electronics and optoelectronic devices.

The synthesis of 5-(Butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. For example, studies have demonstrated its ability to inhibit certain kinases, making it a potential lead compound for the development of anti-cancer agents.

Furthermore, the compound's stability under various conditions has been evaluated, revealing its suitability for use in both laboratory settings and potential industrial applications. Its thermal stability and resistance to oxidative degradation are particularly advantageous for applications requiring long-term stability.

The integration of sulfur and nitrogen atoms into the tricyclic framework also contributes to the compound's unique electronic properties. These properties have been leveraged in recent studies exploring its use as a building block for advanced materials, such as conductive polymers and nanomaterials.

In conclusion, 5-(Butan-2-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one (CAS No.: 2172492